Cas no 7095-82-1 (Bicyclo[3.1.1]hept-2-ene)

Bicyclo[3.1.1]hept-2-ene structure
Bicyclo[3.1.1]hept-2-ene structure
Product name:Bicyclo[3.1.1]hept-2-ene
CAS No:7095-82-1
MF:C7H10
MW:94.1543
CID:546350
PubChem ID:14524652

Bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]hept-2-ene
    • bicyclo[3.1.1]hept-3-ene
    • 7095-82-1
    • DTXSID20561264
    • Inchi: InChI=1S/C7H10/c1-2-6-4-7(3-1)5-6/h1-2,6-7H,3-5H2
    • InChI Key: DEVHXDJLQMAWLM-UHFFFAOYSA-N
    • SMILES: C1C=CC2CC1C2

Computed Properties

  • Exact Mass: 94.0783
  • Monoisotopic Mass: 94.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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